Cas no 1017338-18-9 (1-(4-chlorophenyl)propane-2-sulfonyl chloride)

• Product Name: 1-(4-chlorophenyl)propane-2-sulfonyl chloride
• CAS No: 1017338-18-9
• MF: C₉H₁₀Cl₂O₂S
• MW: 253.145499706268
• MDL: MFCD09886689
• CID: 5195431
• PubChem ID: 24257307
• Update Time: 2026-03-05

1-(4-chlorophenyl)propane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl chloride, 4-chloro-α-methyl-
• 1-(4-chlorophenyl)propane-2-sulfonyl chloride

• MDL： MFCD09886689
• Inchi： 1S/C9H10Cl2O2S/c1-7(14(11,12)13)6-8-2-4-9(10)5-3-8/h2-5,7H,6H2,1H3
• InChI Key： AVLLFDQORICNAI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)C(C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 251.9778561g/mol
• Monoisotopic Mass: 251.9778561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes